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Compound of Interest

Compound Name:
4-Methoxycyclohexane-1-sulfonyl

chloride

CAS No.: 1565980-23-5

Cat. No.: B2838336

Get Quote

Document Control:

Compound: 4-Methoxycyclohexane-1-sulfonyl chloride[1][2]

CAS Registry Number: 1565980-23-5[2]

Version: 1.0 (Technical Advisory)

Part 1: Executive Technical Summary
In drug discovery, 4-Methoxycyclohexane-1-sulfonyl chloride serves as a critical aliphatic

sulfonylating reagent. Unlike its aromatic counterparts (e.g., tosyl chloride), this cyclohexane

derivative introduces a non-planar, lipophilic, yet polar-modulated motif essential for optimizing

the metabolic stability and solubility profiles of lead compounds.

However, its handling requires a nuanced understanding of aliphatic sulfonyl chloride instability.

While often classified with standard GHS warnings, this compound possesses a "latent"

corrosivity hazard: upon contact with ambient moisture, it hydrolyzes to release hydrochloric
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acid (HCl) and the corresponding sulfonic acid. This guide bridges the gap between the Safety

Data Sheet (SDS) and the practical realities of the laboratory bench.

Compound Identity & Physicochemical Profile[1][2][3][4]
[5][6]

Property Data / Specification

CAS Number 1565980-23-5

IUPAC Name 4-Methoxycyclohexane-1-sulfonyl chloride

Molecular Formula C₇H₁₃ClO₃S

Molecular Weight 212.69 g/mol

SMILES COC1CCC(S(=O)(=O)Cl)CC1

Physical State
Solid or Viscous Oil (Lot dependent; low melting

point anticipated)

Solubility
Soluble in DCM, THF, EtOAc; Reacts violently

with Water/Alcohols

Part 2: Hazard Architecture & Safety Logic
The "Hidden" Hazard: Hydrolytic Instability
While specific vendor SDSs may classify this compound primarily as Harmful if Swallowed

(H302) or an Irritant (H315/H319), seasoned chemists must treat it as Corrosive (H314) due to

its functional group behavior.

The Mechanism of Hazard:

Inhalation Risk: Opening a bottle stored improperly can release a "puff" of HCl gas.

Pressure Buildup: Storage containers may pressurize over time if moisture ingress occurs.

Personal Protective Equipment (PPE) Matrix
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Zone PPE Requirement Rationale

Ocular
Chemical Splash Goggles +

Face Shield

Standard safety glasses are

insufficient against corrosive

mist or violent hydrolysis

splashes.

Dermal
Double Nitrile Gloves (Outer: 8

mil)

Sulfonyl chlorides penetrate

thin nitrile; double gloving

provides a "sacrificial" outer

layer.

Respiratory
Fume Hood (Face velocity >

100 fpm)

Essential to capture HCl off-

gassing.

Part 3: Operational Protocols
Protocol A: The "Dry Chain" Handling (Storage to
Reaction)
Objective: Transfer reagent without hydrolysis or contamination.

Equilibration: Remove the container from cold storage (2–8°C) and place it in a desiccator.

Allow it to warm to room temperature before opening.

Why? Opening a cold bottle condenses atmospheric moisture inside, accelerating

degradation.

Inert Weighing:

Flush the weighing vessel with Nitrogen (

) or Argon (

).

Use a wide-mouth glass spatula (avoid metal if possible to prevent catalytic

decomposition).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2838336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Step: Do not return excess reagent to the stock bottle.

Solvent Selection: Dissolve immediately in anhydrous solvent (DCM or THF).

Validation: The solution should remain clear. Cloudiness indicates hydrolysis (formation of

insoluble sulfonic acid or HCl salts).

Protocol B: Reaction Setup (Schotten-Baumann
Conditions)
Context: Synthesizing a sulfonamide from an amine.

Base Scavenger: Always employ a non-nucleophilic base (e.g., DIPEA, Pyridine) or an

inorganic base (

) in excess (1.2 – 2.0 equiv).

Why? The reaction generates HCl.[3][4] Unneutralized acid will protonate the amine

nucleophile, stalling the reaction.

Temperature Control: Add the sulfonyl chloride solution dropwise at 0°C.

Exotherm Control: The sulfonylation is exothermic. High temperatures promote side

reactions (hydrolysis).

Monitoring: Monitor by TLC or LCMS.

Note: The sulfonyl chloride is unstable on many LCMS columns (hydrolyzes to acid).

Monitor the disappearance of the amine instead.

Protocol C: Quenching & Waste Disposal
The "Controlled Hydrolysis" System: Never dump unreacted sulfonyl chloride directly into an

aqueous waste drum. It can form a "delayed bomb" or geyser.

Cool: Place reaction vessel in an ice bath.

Dilute: Add a sacrificial nucleophile (e.g., 10% aqueous ammonium hydroxide or saturated
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) dropwise.

Chemistry: Converts residual R-SO₂Cl to the sulfonamide (stable) or sulfonate salt (water-

soluble).

Verify: Stir for 30 minutes. Check pH to ensure neutrality/basicity.

Part 4: Visualizing the Safety Workflow
The following diagram illustrates the decision logic for handling spills or exposure, utilizing the

DOT language for clarity.
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INCIDENT DETECTED

Identify Incident Type

Small Spill (<10 mL)

Material Release

Personnel Exposure

Human Contact

Evacuate Area & 
Ventilate (Hood Sash Down)

Cover with Dry Sand 
or Vermiculite

PPE Donned

Treat with weak base 
(Sat. NaHCO3)

Slow Addition

Collect as Hazardous 
Chemical Waste

Skin Contact Eye Contact

Flush with Water 
(15+ Minutes)

Remove Clothing Hold Eyelids Open

Seek Immediate 
Medical Attention

Click to download full resolution via product page
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Caption: Decision matrix for immediate response to 4-Methoxycyclohexane-1-sulfonyl
chloride incidents.[2][5][6][7][8]

Part 5: References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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